Cas no 63767-58-8 (ethyl 3-(4-methoxyphenyl)aminopropanoate)

Ethyl 3-(4-methoxyphenyl)aminopropanoate is a synthetic ester derivative featuring a 4-methoxyphenylamino substituent. This compound is of interest in organic and medicinal chemistry due to its potential as an intermediate in the synthesis of pharmacologically active molecules. The presence of the methoxy group enhances electron density, influencing reactivity in further chemical modifications. Its ester functionality provides versatility for hydrolysis or transesterification, enabling downstream derivatization. The compound is typically characterized by its stability under standard storage conditions and moderate solubility in common organic solvents. Its structural features make it a valuable building block for research applications, particularly in the development of novel bioactive compounds.

ethyl 3-(4-methoxyphenyl)aminopropanoate structure

63767-58-8 structure

Product Name:ethyl 3-(4-methoxyphenyl)aminopropanoate

CAS No:63767-58-8

MF:C₁₂H₁₇NO₃

MW:223.268283605576

CID:501733

PubChem ID:2779036

Update Time:2025-10-13

ethyl 3-(4-methoxyphenyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

- b-Alanine,N-(4-methoxyphenyl)-, ethyl ester
- ethyl 3-(4-methoxyanilino)propanoate
- 4-Methoxy-N-[2-(ethoxycarbonyl)ethyl]aniline
- AC1MCUME
- AG-G-37409
- CTK5B9843
- SureCN3140172
- N-(4-Methoxyphenyl)-beta-alanine ethyl ester
- ethyl 3-(4-methoxyphenyl)aminopropanoate
- Ethyl 3-((4-methoxyphenyl)amino)propanoate
- b-Alanine,N-(4-methoxyphenyl)-,ethyl ester
- Ethyl 3-[(4-methoxyphenyl)amino]propanoate
- DTXSID60381246
- AKOS008948456
- BB 0263314
- SCHEMBL3140172
- 63767-58-8
- EN300-10175067
- SB80100
- Inchi： 1S/C12H17NO3/c1-3-16-12(14)8-9-13-10-4-6-11(15-2)7-5-10/h4-7,13H,3,8-9H2,1-2H3
- InChI Key： XEJKQYOXVNMLIW-UHFFFAOYSA-N
- SMILES： O(CC)C(CCNC1C=CC(=CC=1)OC)=O

Computed Properties

Exact Mass: 223.12084340g/mol
Monoisotopic Mass: 223.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 47.6Å²

Experimental Properties

Density: 1.103±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.78 g/l) (25 º C),

ethyl 3-(4-methoxyphenyl)aminopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-10175067-0.05g	ethyl 3-[(4-methoxyphenyl)amino]propanoate	63767-58-8	95%	0.05g	$407.0	2023-10-28
Enamine	EN300-10175067-0.1g	ethyl 3-[(4-methoxyphenyl)amino]propanoate	63767-58-8	95%	0.1g	$427.0	2023-10-28
Enamine	EN300-10175067-0.25g	ethyl 3-[(4-methoxyphenyl)amino]propanoate	63767-58-8	95%	0.25g	$447.0	2023-10-28
Enamine	EN300-10175067-0.5g	ethyl 3-[(4-methoxyphenyl)amino]propanoate	63767-58-8	95%	0.5g	$465.0	2023-10-28
Enamine	EN300-10175067-1.0g	ethyl 3-[(4-methoxyphenyl)amino]propanoate	63767-58-8		1g	$528.0	2023-05-25
Enamine	EN300-10175067-2.5g	ethyl 3-[(4-methoxyphenyl)amino]propanoate	63767-58-8	95%	2.5g	$949.0	2023-10-28
Enamine	EN300-10175067-5.0g	ethyl 3-[(4-methoxyphenyl)amino]propanoate	63767-58-8		5g	$1530.0	2023-05-25
Enamine	EN300-10175067-10.0g	ethyl 3-[(4-methoxyphenyl)amino]propanoate	63767-58-8		10g	$2269.0	2023-05-25
Enamine	EN300-10175067-1g	ethyl 3-[(4-methoxyphenyl)amino]propanoate	63767-58-8	95%	1g	$485.0	2023-10-28
Enamine	EN300-10175067-5g	ethyl 3-[(4-methoxyphenyl)amino]propanoate	63767-58-8	95%	5g	$1406.0	2023-10-28